Cas no 53151-48-7 (1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-)

1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- structure
53151-48-7 structure
Product Name:1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
CAS No:53151-48-7
MF:C14H28N4O2
MW:284.397723197937
CID:357899
PubChem ID:71365337
Update Time:2025-04-19

1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinedipropanamide, N,N,N',N'-tetramethyl-
    • 3-[4-[3-(dimethylamino)-3-oxopropyl]piperazin-1-yl]-N,N-dimethylpropanamide
    • 3,3'-(Piperazine-1,4-diyl)bis(N,N-dimethylpropanamide)
    • 53151-48-7
    • DTXSID60788756
    • Inchi: 1S/C14H28N4O2/c1-15(2)13(19)5-7-17-9-11-18(12-10-17)8-6-14(20)16(3)4/h5-12H2,1-4H3
    • InChI Key: JVPSQAMDGVPYHX-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCN(CCC(N(C)C)=O)CC1)N(C)C

Computed Properties

  • Exact Mass: 284.22144
  • Monoisotopic Mass: 284.22122615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • PSA: 47.1
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